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Compound of Interest

Compound Name: N-Methyl-2-pyridin-4-ylacetamide

Cat. No.: B3155640 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Abstract
N-Methyl-2-pyridin-4-ylacetamide is a chemical compound with the molecular formula

C₉H₁₂N₂O. While its direct biological activity and specific applications as a research tool are not

extensively documented in publicly available literature, its synthesis and chemical properties

are established. This document provides an overview of its chemical characteristics and a

general protocol for its synthesis, which may be of interest to researchers in medicinal

chemistry and drug discovery as a potential scaffold or intermediate for the development of

novel compounds.

Chemical and Physical Properties
A summary of the key chemical identifiers and properties for N-Methyl-2-pyridin-4-
ylacetamide is provided in the table below.
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Property Value Reference(s)

Molecular Formula C₉H₁₂N₂O [1]

Molecular Weight 164.204 g/mol [1]

CAS Number 461386-37-8 [1]

IUPAC Name
N-methyl-N-(4-methylpyridin-2-

yl)acetamide
[1]

Synonyms

N-methyl-N-(4-methylpyridin-2-

yl)acetamide; ZINC39081994;

HE344151; KB-302292; N-(4-

Methyl-2-pyridinyl)-N-

methylacetamide; N-Methyl-N-

(4-methyl-2-

pyridinyl)acetamide

[1]

Purity 95% [1]

Synthesis Protocol
The synthesis of N-Methyl-2-pyridin-4-ylacetamide can be achieved through the acylation of

N-methyl-4-methylpyridin-2-amine with an appropriate acetylating agent. A general protocol,

adapted from the synthesis of similar N-acyl aminopyridine derivatives, is described below.

Materials:

N-methyl-4-methylpyridin-2-amine

Acetic anhydride or Acetyl chloride

Anhydrous solvent (e.g., dichloromethane, chloroform, or pyridine)

Base (e.g., triethylamine or pyridine, if using acetyl chloride)

Standard laboratory glassware and magnetic stirrer

Purification apparatus (e.g., column chromatography or recrystallization setup)
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Experimental Workflow:

Reaction Setup

Dissolve N-methyl-4-methylpyridin-2-amine
in anhydrous solvent

Add acetylating agent
(e.g., acetic anhydride) dropwise

Stir at room temperature
(or heat if necessary)

Quench reaction and perform
aqueous work-up

Extract with organic solvent

Dry organic layer and
concentrate in vacuo

Purify by column chromatography
or recrystallization

N-Methyl-2-pyridin-4-ylacetamide

Click to download full resolution via product page
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Caption: A generalized workflow for the synthesis of N-Methyl-2-pyridin-4-ylacetamide.

Procedure:

In a round-bottom flask, dissolve N-methyl-4-methylpyridin-2-amine in an appropriate

anhydrous solvent.

If using acetyl chloride, add a suitable base (e.g., triethylamine) to the solution.

Cool the mixture in an ice bath.

Slowly add the acetylating agent (acetic anhydride or acetyl chloride) to the stirred solution.

Allow the reaction to proceed at room temperature for several hours, or until completion as

monitored by thin-layer chromatography (TLC).

Upon completion, quench the reaction by the slow addition of water or a saturated aqueous

solution of sodium bicarbonate.

Extract the aqueous layer with an organic solvent (e.g., dichloromethane or ethyl acetate).

Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure.

Purify the crude product by column chromatography on silica gel or by recrystallization to

yield N-Methyl-2-pyridin-4-ylacetamide.

Biological Activity and Research Applications
There is a notable lack of publicly available data on the biological activity, mechanism of action,

and specific uses of N-Methyl-2-pyridin-4-ylacetamide as a research tool. Searches of

scientific literature and chemical databases do not yield significant information on its application

in biological systems, its potential targets, or its effects on signaling pathways.

Researchers interested in the potential biological effects of this compound would need to

conduct initial in vitro and in vivo screening studies to determine its pharmacological profile.
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Conclusion
N-Methyl-2-pyridin-4-ylacetamide is a readily synthesizable compound. While its direct utility

as a research tool is not yet established in the literature, its structure may serve as a valuable

starting point or intermediate for the synthesis of more complex molecules for investigation in

drug discovery and development. Further research is required to elucidate any potential

biological activity and to establish its role as a research tool.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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